Cas no 1616684-41-3 (tert-Butyl N-3-(4-Methylpiperazin-1-yl)-3-oxopropylcarbamate)

• Product Name: tert-Butyl N-3-(4-Methylpiperazin-1-yl)-3-oxopropylcarbamate
• CAS No: 1616684-41-3
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 4609290
• PubChem ID: 22010686
• Update Time: 2025-06-19

tert-Butyl N-3-(4-Methylpiperazin-1-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]carbamate
• tert-Butyl N-3-(4-Methylpiperazin-1-yl)-3-oxopropylcarbamate

• Inchi： 1S/C13H25N3O3/c1-13(2,3)19-12(18)14-6-5-11(17)16-9-7-15(4)8-10-16/h5-10H2,1-4H3,(H,14,18)
• InChI Key： QZRNTLHEJHGMIJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(N1CCN(C)CC1)=O

tert-Butyl N-3-(4-Methylpiperazin-1-yl)-3-oxopropylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl N-3-(4-Methylpiperazin-1-yl)-3-oxopropylcarbamate

tert-Butyl N-3-(4-Methylpiperazin-1-yl)-3-oxopropylcarbamate: A Comprehensive Overview

tert-butyl N-3-(4-methylpiperazin-1-yl)-3-oxopropylcarbamate, also known by its CAS number CAS No. 1616684-41-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group with a piperazine ring and a carbamate functional group. The combination of these structural elements makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of tert-butyl N-3-(4-methylpiperazin-1-yl)-3-oxopropylcarbamate is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is further substituted with a methyl group at the 4-position, adding to the molecule's complexity and potential reactivity. The carbamate group, on the other hand, introduces hydrophilic properties, making the compound suitable for various biological applications.

Recent studies have highlighted the importance of piperazine-containing compounds in drug discovery. Piperazine rings are known for their ability to form hydrogen bonds, which is a critical factor in drug-receptor interactions. In the case of CAS No. 1616684-41-3, the presence of both the piperazine ring and the carbamate group creates a molecule with dual functionality, making it an attractive candidate for medicinal chemists.

One of the most promising applications of tert-butyl N-3-(4-methylpiperazin-1-yl)-3 oxopropylcarbamate lies in its potential as a building block for more complex molecules. Its structure allows for easy modification at various positions, enabling chemists to explore a wide range of derivatives. This flexibility is particularly valuable in combinatorial chemistry, where libraries of compounds are synthesized to identify novel drug candidates.

In addition to its role in drug design, this compound has also been studied for its properties in polymer chemistry. The tert-butyl group contributes to the molecule's hydrophobicity, which can be advantageous in creating materials with specific mechanical or thermal properties. Researchers have explored the use of such compounds in creating biocompatible polymers, which have applications in medical devices and tissue engineering.

The synthesis of CAS No. 1616684 41 3 involves a multi-step process that typically begins with the preparation of the piperazine derivative. The introduction of the methyl group at the 4-position is followed by coupling reactions to attach the carbamate group and the tert-butyl substituent. Recent advancements in catalytic methods have made this synthesis more efficient, reducing production costs and improving yield.

From an environmental perspective, understanding the fate and transport of chemicals like tert-butyl N 3 (4 methylpiperazin 1 yl) 3 oxopropylcarbamate is crucial for assessing their potential impact on ecosystems. Studies have shown that such compounds can undergo various degradation pathways under different environmental conditions, including hydrolysis and microbial degradation. These findings are essential for developing strategies to minimize environmental contamination during manufacturing and use.

In conclusion, CAS No. 1616684 41 3, or tert-butyl N 3 (4 methylpiperazin 1 yl) 3 oxopropylcarbamate, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important compound in both academic research and industrial development.